5-phenyl-N-(3-(((tetrahydrofuran-2-yl)methyl)carbamoyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)isoxazole-3-carboxamide

• IUPAC Name: N-[3-(oxolan-2-ylmethylcarbamoyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]-5-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C23H23N3O4S/c27-21(17-12-18(30-26-17)14-6-2-1-3-7-14)25-23-20(16-9-4-10-19(16)31-23)22(28)24-13-15-8-5-11-29-15/h1-3,6-7,12,15H,4-5,8-11,13H2,(H,24,28)(H,25,27)
• InChI Key: SAOWRYRIWRGEJY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C2=C(SC3=C2CCC3)NC(=O)C4=NOC(=C4)C5=CC=CC=C5
• Molecular Formula: C23H23N3O4S
• Molecular Weight: 437.5 g/mol

Description

5-phenyl-N-(3-(((tetrahydrofuran-2-yl)methyl)carbamoyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C23H23N3O4S and its molecular weight is 437.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound 5-phenyl-N-(3-(((tetrahydrofuran-2-yl)methyl)carbamoyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)isoxazole-3-carboxamide can be synthesized through various chemical processes, including condensation and hydrolysis reactions. These syntheses involve complex reactions with various intermediates and reagents, highlighting the compound's structural intricacy and the sophistication required in its synthesis (Talupur, Satheesh, & Chandrasekhar, 2021).

Antimicrobial Activity

Research indicates that compounds with a similar structure to this compound exhibit significant antimicrobial properties. These properties are evaluated through various biological evaluations and molecular docking studies, suggesting potential applications in treating microbial infections (Talupur, Satheesh, & Chandrasekhar, 2021).

Molecular Docking and Antidepressant Potential

Molecular docking studies on related compounds have shown binding affinities to monoamine oxidase isoforms, suggesting potential antidepressant properties. This insight is vital for understanding the pharmacological activities and therapeutic potential of such compounds (Mathew, Suresh, Anbazhagan, & Dev, 2016).

Antitumor Properties

Several studies have investigated the antitumor properties of compounds with similar structures. These compounds have shown efficacy against various cancer cell lines, suggesting their potential as antitumor agents. The synthesis of these compounds involves multiple steps and requires careful consideration of chemical properties and reactions (Stevens et al., 1984; Wang et al., 1997).